Cas no 23046-74-4 (1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-8-methyl-)

• Product Name: 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-8-methyl-
• CAS No: 23046-74-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1412871
• PubChem ID: 15077551
• Update Time: 2025-05-25

1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-8-methyl-
• 8-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• 8-METHYL-1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE
• SCHEMBL2972622
• L013669
• EN300-741436
• 8-methyl-2,3,4,9-tetrahydro-1h-beta-carboline
• 23046-74-4
• DTXSID70567897

• Inchi： 1S/C12H14N2/c1-8-3-2-4-10-9-5-6-13-7-11(9)14-12(8)10/h2-4,13-14H,5-7H2,1H3
• InChI Key： BTKJQUALQIBJKQ-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2C2CCNCC1=2

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• PSA: 27.82

Additional information on 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-8-methyl-

1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-8-methyl- (CAS No: 23046-74-4)

The compound 1H-Pyrido[3,4-b]indole, specifically its derivative 2,3,4,9-tetrahydro-8-methyl-, is a fascinating molecule with significant potential in the field of heterocyclic chemistry. This compound belongs to the broader class of pyridobenzindoles, which have garnered attention due to their unique structural properties and diverse biological activities. The CAS registry number 23046-74-4 uniquely identifies this compound in scientific literature and databases.

The structure of this compound is characterized by a fused bicyclic system comprising a pyridine ring and an indole moiety. The presence of the methyl group at position 8 adds to its structural complexity and may influence its chemical reactivity and biological interactions. Recent studies have highlighted the importance of such structural features in modulating the compound's bioavailability and pharmacokinetic properties.

In terms of synthesis, researchers have explored various routes to construct this molecule. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the regiochemistry of the product. These methods are particularly advantageous for constructing complex heterocyclic frameworks like those found in 1H-Pyrido[3,4-b]indole derivatives.

The biological activity of this compound has been a focal point in recent research. Preclinical studies suggest that it exhibits potent activity against certain cancer cell lines, potentially through mechanisms involving modulation of key signaling pathways. Additionally, its ability to interact with specific protein targets makes it a promising candidate for drug development efforts.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure. These analytical tools provide critical insights into the molecular integrity and purity of synthesized samples.

In conclusion, the compound 1H-Pyrido[3,4-b]indole, particularly its derivative with CAS No: 23046-74-4, represents a valuable addition to the arsenal of heterocyclic compounds with potential applications in drug discovery and development. Its unique structure and promising biological profile underscore its importance in contemporary chemical research.